Cas no 1215342-45-2 (2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole)

• Product Name: 2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole
• CAS No: 1215342-45-2
• MF: C₂₁H₁₈N₂O₂
• MW: 330.379825115204
• CID: 1059757
• PubChem ID: 53434935
• Update Time: 2025-11-01

2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole
• 2-Phenoxymethyl-7-ph
• 2-(phenoxymethyl)-4-phenylmethoxy-1H-benzimidazole
• DB-293320
• 1215342-45-2
• DTXSID50700725
• 4-(Benzyloxy)-2-(phenoxymethyl)-1H-benzimidazole
• 7-(Benzyloxy)-2-(phenoxymethyl)-1H-benzo[d]imidazole

• Inchi： 1S/C21H18N2O2/c1-3-8-16(9-4-1)14-25-19-13-7-12-18-21(19)23-20(22-18)15-24-17-10-5-2-6-11-17/h1-13H,14-15H2,(H,22,23)
• InChI Key： MRKQSFVVLXJQEL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC2=C1N=C(COC1C=CC=CC=1)N2

Computed Properties

• Exact Mass: 330.13700
• Monoisotopic Mass: 330.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• PSA: 47.14000
• LogP: 4.72090

2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole

2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole: A Comprehensive Overview

2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole, identified by the CAS number 1215342-45-2, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are known for their versatile applications in drug design and materials science. The structure of 2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole features a benzimidazole core with two substituents: a phenoxymethyl group at position 2 and a phenylmethoxy group at position 7. These substituents contribute to the compound's unique chemical properties and biological activity.

The synthesis of 2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes for the preparation of this compound, making it more accessible for research and development purposes. The compound's structure has been extensively studied using advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry, which have provided detailed insights into its molecular architecture.

In terms of biological activity, 2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole has shown promising results in preliminary studies targeting various therapeutic areas. For instance, research has demonstrated its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, the compound has exhibited moderate anti-cancer activity in vitro, suggesting its potential as a lead molecule for anti-cancer drug development.

The unique electronic properties of benzimidazoles, including those of 2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole, make them attractive candidates for applications in materials science. Recent studies have explored their use as components in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The presence of electron-donating groups like the phenoxymethyl and phenylmethoxy substituents enhances the compound's ability to emit light efficiently, making it a valuable material for next-generation display technologies.

The environmental impact of 2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole is another area of growing interest. As concerns about chemical pollution increase, researchers are focusing on understanding the compound's biodegradation pathways and its potential toxicity to aquatic life. Initial studies suggest that the compound undergoes slow degradation under aerobic conditions, highlighting the need for further research to assess its long-term environmental effects.

In conclusion, 2-Phenoxymethyl